β-Elemene

• CAS No.: 515-13-9
• Product Name: β-Elemene
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1S,2S,4R)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
• Standard InChI: InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3/t13-,14+,15-/m1/s1
• Standard InChIKey: OPFTUNCRGUEPRZ-QLFBSQMISA-N
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@@]([C@@H](C1)C(=C)C)(C)C=C
• SMILES: C=C[C@@]1(C)[C@H](C(C)=C)C[C@H](C(C)=C)CC1
• Canonical SMILES: CC(=C)C1CCC(C(C1)C(=C)C)(C)C=C
• Description: Beta-Elemene, also known as B-elemen, belongs to the class of organic compounds known as elemane sesquiterpenoids. These are sesquiterpenoids with a structure based on the elemane skeleton. Elemane is a monocyclic compound consisting of a cyclohexane ring substituted with a methyl group, an ethyl group, and two 1-methylethyl groups at the 1-, 1-, 2-, and 4-position, respectively. Beta-Elemene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Elemene has been primarily detected in saliva. Within the cell, Beta-elemene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Elemene is a fresh, herbal, and waxy tasting compound that can be found in a number of food items such as rosemary, sweet orange, star anise, and spearmint. This makes Beta-elemene a potential biomarker for the consumption of these food products.; (-)-beta-elemene is the (-)-enantiomer of beta-elemene that has (1S,2S,4R)-configuration. It has a role as an antineoplastic agent.
• Synonyms: (-)-β-Elemene;Levo-β-elemene
• Reference: 1.Chen, M.,Zhang, J.,Yu, S., et al. Anti-lung-cancer activity and liposome-based delivery systems of β-elemene. Evidence-Based Complementary and alternative Medicine 2012:259523, (2012).
• PubChem Compound: 6918391
• Last Modified: Nov 11 2021